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Compound of Interest

Compound Name: N-Carbobenzyloxy mannosamine

Cat. No.: B15598287 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of N-carbobenzyloxy-D-mannosamine (Cbz-

mannosamine), a key synthetic intermediate in glycobiology and medicinal chemistry. The

document details its physicochemical properties, a comprehensive synthesis protocol, and

crucial safety precautions for its handling and use in a laboratory setting.

Physicochemical Properties of Cbz-Mannosamine
Quantitative data for Cbz-mannosamine are summarized in the table below, providing a ready

reference for experimental planning.

Property Value Reference

CAS Number 1174233-24-9 [1]

Molecular Formula C₁₄H₁₉NO₇ [1]

Molecular Weight 313.31 g/mol [1]
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The synthesis of Cbz-mannosamine is achieved through the N-protection of D-mannosamine

hydrochloride using benzyl chloroformate (Cbz-Cl) under basic conditions, a classic example of

the Schotten-Baumann reaction.[2][3]
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Caption: Synthesis of Cbz-Mannosamine from D-Mannosamine Hydrochloride.

Experimental Protocol
This protocol is adapted from a general procedure for the N-Cbz protection of amines.[2]

Materials:

D-Mannosamine hydrochloride

Benzyl chloroformate (Cbz-Cl)

Sodium bicarbonate (NaHCO₃)

Tetrahydrofuran (THF)
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Deionized water (H₂O)

Ethyl acetate (EtOAc)

Brine (saturated NaCl solution)

Anhydrous sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Hexane

Round-bottom flask

Magnetic stirrer and stir bar

Ice bath

Separatory funnel

Rotary evaporator

Procedure:

Dissolution: In a round-bottom flask, dissolve D-mannosamine hydrochloride (1.0 equivalent)

in a 2:1 mixture of THF and water.

Basification: Cool the solution to 0 °C in an ice bath and add sodium bicarbonate (2.0

equivalents) portion-wise with stirring.

Protection Reaction: Slowly add benzyl chloroformate (1.5 equivalents) dropwise to the

cooled solution. Allow the reaction mixture to stir at 0 °C for 20 hours. The progress of the

reaction can be monitored by thin-layer chromatography (TLC).

Work-up: Once the reaction is complete, dilute the mixture with deionized water and transfer

it to a separatory funnel.

Extraction: Extract the aqueous layer with ethyl acetate (3 x volume of aqueous layer).
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Washing: Combine the organic layers and wash with brine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure using a rotary evaporator.

Purification: Purify the resulting crude product by silica gel column chromatography using a

hexane/ethyl acetate gradient (e.g., starting from 40% ethyl acetate in hexane) to yield pure

Cbz-mannosamine as a white powder.[2]

Handling and Safety Precautions
While a specific Material Safety Data Sheet (MSDS) for Cbz-mannosamine is not readily

available, a comprehensive safety assessment can be made based on the known hazards of

its constituent functional groups (carbamate) and the reagents used in its synthesis.

Hazard Identification
The primary reagent, benzyl chloroformate (Cbz-Cl), is highly toxic, corrosive, and a

lachrymator.[3] It can cause severe skin burns and eye damage.[3] Carbamates, as a class of

compounds, are known to be acetylcholinesterase inhibitors, similar to organophosphates,

though their effects are typically reversible and less severe.

Inferred GHS Classification for Cbz-Mannosamine:

Pictograms:

GHS07 (Irritant)

Signal Word: Warning

Hazard Statements:

May cause skin irritation.

May cause serious eye irritation.

May cause respiratory irritation.
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Precautionary Statements:

Avoid breathing dust/fume/gas/mist/vapors/spray.

Wash hands thoroughly after handling.

Wear protective gloves/eye protection/face protection.

IF ON SKIN: Wash with plenty of water.

IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Store in a well-ventilated place. Keep container tightly closed.

First-Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if symptoms persist.

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing. Seek medical attention if irritation develops.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower

and upper eyelids occasionally. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek medical attention.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: Emits toxic fumes under fire conditions.

Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

Accidental Release Measures
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Personal Precautions: Use personal protective equipment. Avoid dust formation. Avoid

breathing vapors, mist, or gas. Ensure adequate ventilation.

Environmental Precautions: Do not let the product enter drains.

Methods for Cleaning Up: Sweep up and shovel. Keep in suitable, closed containers for

disposal.

Personal Protective Equipment (PPE)

Recommended Personal Protective Equipment

Handling Cbz-Mannosamine

Safety Goggles Chemical Resistant Gloves Lab Coat Fume Hood

Click to download full resolution via product page

Caption: Essential PPE for handling Cbz-mannosamine.

Storage and Disposal
Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.

Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

Biological Activity and Applications
Currently, there is limited publicly available information on the specific biological activity of Cbz-

mannosamine. Its primary role appears to be as a synthetic intermediate in the field of

glycobiology. The Cbz protecting group allows for selective chemical modifications at other

positions of the mannosamine molecule. Subsequent deprotection yields the free amine for

further reactions, such as glycosylation, to synthesize complex glycans or glycoconjugates.
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The parent molecule, mannosamine, and its N-acetylated derivative, N-acetyl-D-mannosamine

(ManNAc), are precursors in the biosynthesis of sialic acids. Sialic acids are crucial

components of glycoproteins and glycolipids involved in various cellular processes, including

cell recognition, adhesion, and signaling.[4] Research into ManNAc and its analogs is active in

areas like metabolic glycoengineering to modulate cell surface sialylation for therapeutic

purposes.[5][6]

Experimental Workflow: N-Cbz Protection of
Mannosamine
The following diagram illustrates the general workflow for the synthesis and purification of Cbz-

mannosamine.
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Caption: Workflow for the synthesis and purification of Cbz-mannosamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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for-cbz-mannosamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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